Cas no 54755-21-4 (Naphthalene, 7-methyl-1-nitro-)

• Product Name: Naphthalene, 7-methyl-1-nitro-
• CAS No: 54755-21-4
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 2691395
• PubChem ID: 83616
• Update Time: 2025-04-21

Naphthalene, 7-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 7-methyl-1-nitro-
• DTXSID301031683
• 2-Methyl-8-nitronaphthalene
• CCRIS 7755
• UD1E05KF5V
• 7-Methyl-1-nitronaphthalene
• 54755-21-4
• UNII-UD1E05KF5V
• DTXCID301358021
• DB-083727
• SCHEMBL7836832

• Inchi： 1S/C11H9NO2/c1-8-5-6-9-3-2-4-11(12(13)14)10(9)7-8/h2-7H,1H3
• InChI Key： LESPVCCNFIVLGV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=CC=C(C)C=C21)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes